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Compound of Interest

Compound Name:
3-(4-aminophenyl)-N-

hydroxypropanamide

Cat. No.: B13281348

Get Quote

CAS: 1803561-93-4 | Formula: C

H

N

O

| MW: 180.21 g/mol

Executive Summary
3-(4-aminophenyl)-N-hydroxypropanamide represents a "minimalist" pharmacophore in the

design of Histone Deacetylase (HDAC) inhibitors. Unlike fully functionalized drugs like

Vorinostat (SAHA), which possess a bulky hydrophobic "cap" group for surface recognition, this

compound consists solely of the zinc-binding group (ZBG), a saturated linker, and a reactive

aniline handle.

For the drug development scientist, this molecule is not merely an end-product but a privileged

scaffold. Its primary utility lies in Fragment-Based Drug Discovery (FBDD) and the synthesis of
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Targeted Protein Degradation (TPD) chimeras (PROTACs). The free aniline amine serves as

an orthogonal attachment point for E3 ligase ligands or kinase inhibitors, allowing the

conversion of non-selective binders into isoform-specific degraders.

Part 1: Chemical Architecture & Physicochemical
Profile
Understanding the polarity and reactivity of this scaffold is critical for successful conjugation

reactions. The hydroxamic acid moiety is a potent metal chelator but is prone to hydrolysis

under harsh acidic conditions; the aniline is prone to oxidation.

Table 1: Physicochemical Properties (Calculated)
Property Value

Implication for
Assay/Synthesis

Molecular Weight 180.21 Da

Suitable for fragment

screening (Rule of 3

compliant).

cLogP ~0.65

Moderate hydrophilicity; good

aqueous solubility for

biological assays.

Topological PSA ~85 Å²
High polar surface area

relative to size due to ZBG.

pKa (Hydroxamic Acid) ~9.2

Exists primarily as neutral

species at physiological pH;

deprotonates to bind Zn²⁺.

pKa (Aniline) ~4.6

Weak base; requires non-

nucleophilic bases (e.g.,

DIPEA) during conjugation to

avoid protonation.

H-Bond Donors/Acceptors 4 / 3

High capacity for solvent

interaction; critical for

crystallographic soaking.
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Part 2: Synthetic Routes & Optimization
To ensure high purity for biological evaluation, a "Protect-Activate-Deprotect" strategy is

superior to direct aminolysis, which often leads to polymerization or bis-acylation side products.

Method A: The "Boc-Aniline" Route (Recommended)
This protocol prioritizes the integrity of the hydroxamic acid, which is sensitive to the harsh

reduction conditions often used in nitro-precursor routes.

Step-by-Step Protocol
Starting Material: 3-(4-aminophenyl)propanoic acid.

Step 1: N-Protection

Dissolve substrate in 1,4-Dioxane/H

O (1:1). Add NaHCO

(2.5 eq) and Boc

O (1.1 eq).

Rationale: Boc-protection prevents the aniline nitrogen from acting as a nucleophile during

the subsequent activation step.

Step 2: Hydroxamate Formation (The Critical Step)

Reagents: Ethyl chloroformate (mixed anhydride method) or EDC/HOBt.

Procedure: Dissolve Boc-intermediate in dry THF at 0°C. Add N-methylmorpholine (NMM,

1.2 eq) followed by Ethyl Chloroformate (1.1 eq). Stir for 15 min to form the mixed

anhydride.

Addition: Add a freshly prepared solution of Hydroxylamine (NH

OH) in MeOH.
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Scientific Integrity Note: Do not use hydroxylamine hydrochloride directly in the coupling

reaction without pre-neutralization, as the HCl will quench the activated ester.

Step 3: Global Deprotection

Treat with 4M HCl in Dioxane or TFA/DCM (1:1) at 0°C for 30 min.

Purification: Reverse-phase HPLC (C18 column, H

O/MeCN gradient with 0.1% Formic Acid). Avoid TFA in the mobile phase if using for
cellular assays to prevent cytotoxicity.

Visualization: Synthetic Workflow
The following diagram illustrates the logic flow, highlighting the critical "protection" checkpoint

to avoid side reactions.
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Caption: Figure 1. Optimized synthetic pathway preventing aniline interference via Boc-

protection strategy.

Part 3: Biological Mechanism (The Pharmacophore)
This molecule functions as a Zinc-Dependent Deacetylase Inhibitor. Its efficacy is driven by the

bidentate chelation of the Zinc ion (Zn²⁺) residing at the bottom of the HDAC catalytic pocket.

Mechanistic Pillars[1][2][3][4][5][6][7][8]
Zinc Binding Group (ZBG): The hydroxamic acid (-CONHOH) ionizes to form a five-

membered chelate ring with the catalytic Zn²⁺. This displaces the water molecule required for
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the deacetylation of lysine substrates.

The Linker: The propyl chain mimics the aliphatic chain of the lysine substrate, positioning

the ZBG correctly within the 11Å deep hydrophobic channel.

The Exit Vector (The Amine): The 4-aminophenyl group sits at the "rim" of the pocket. In this

specific molecule, it does not interact heavily with the surface (unlike the phenyl ring of

Vorinostat). Instead, it acts as a solvent-exposed anchor for further chemical modification.

Visualization: Pharmacophore Mapping
This diagram maps the molecule's structure to the biological target's topology.
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Caption: Figure 2. Pharmacophore mapping of CAS 1803561-93-4 within the HDAC active site.

Part 4: Applications in Drug Design
The primary value of CAS 1803561-93-4 is not as a monotherapy, but as a functional building

block.

PROTAC Design (Proteolysis Targeting Chimeras)
The aniline amine provides a nucleophilic handle to attach linkers (PEG/Alkyl) connected to E3

ligase ligands (e.g., Pomalidomide for Cereblon or VHL ligands).

Workflow: React CAS 1803561-93-4 with a bifunctional linker (e.g., Br-PEG-COOH) via

amide coupling or reductive amination.
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Advantage: Converts a pan-HDAC binder into a selective degrader by recruiting the

ubiquitin-proteasome system.

Photoaffinity Labeling
The amine can be diazotized or coupled to benzophenone derivatives to create photo-

crosslinking probes. This is used to map the "interactome" of HDAC complexes in live cells.

"Soft Drug" Development
By coupling the amine to bulky, metabolically labile esters, researchers can design "soft" HDAC

inhibitors that are active topically (e.g., for cutaneous T-cell lymphoma) but rapidly degraded in

systemic circulation to minimize toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13281348/docs#3-4-aminophenyl-n-
hydroxypropanamide-technical-guide-application-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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